Cas no 634166-18-0 (4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 634166-18-0
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• MDL: MFCD03819543
• CID: 4715684
• Update Time: 2025-06-11

4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol
• 5-(methoxymethyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
• 3-(methoxymethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• SBB071770
• R7951
• ST45026972
• 4H-1,2,4-triazole-3-thiol, 5-(methoxymethyl)-4-(2-propenyl)-
• 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03819543
• Inchi： 1S/C7H11N3OS/c1-3-4-10-6(5-11-2)8-9-7(10)12/h3H,1,4-5H2,2H3,(H,9,12)
• InChI Key： LPTPGPHLRQRFSG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC)N1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 227
• Topological Polar Surface Area: 69

Additional information on 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 634166-18-0)

The compound 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 634166-18-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This triazole-thiol derivative combines an allyl group and a methoxymethyl substituent, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for novel compounds in drug discovery and crop protection.

One of the key reasons for the growing interest in 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol is its versatility in organic synthesis. The presence of both sulfur and nitrogen atoms in the triazole ring allows for diverse chemical modifications, making it a valuable intermediate in the development of antimicrobial agents and enzyme inhibitors. Recent studies have explored its potential in addressing antibiotic resistance, a critical global health concern. Additionally, its methoxymethyl group enhances solubility, a property highly sought after in modern pharmaceutical formulations.

From an industrial perspective, CAS No. 634166-18-0 is often discussed in the context of green chemistry and sustainable manufacturing. With the rise of eco-friendly synthesis methods, this compound’s efficient production using catalytic processes has become a topic of interest. Researchers are also investigating its stability under various environmental conditions, which is crucial for applications in agrochemicals and material science. The compound’s potential role in polymer stabilization and corrosion inhibition further broadens its industrial relevance.

In the realm of medicinal chemistry, 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol has been studied for its interactions with biological targets. Its thiol group enables covalent bonding with proteins, making it a candidate for designing targeted therapies. This aligns with current trends in personalized medicine, where molecules with specific binding capabilities are highly valued. Furthermore, its structural similarity to known antioxidant compounds has sparked investigations into its potential for combating oxidative stress-related diseases.

The synthesis and characterization of CAS No. 634166-18-0 often involve advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods ensure purity and confirm the compound’s structural integrity, which is essential for its application in high-value industries. As the demand for high-purity intermediates grows, this compound’s role in fine chemical production is expected to expand. Its compatibility with flow chemistry systems, a trending topic in process optimization, further enhances its appeal to manufacturers.

In conclusion, 4-Allyl-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 634166-18-0) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical properties, combined with the growing emphasis on sustainable chemistry and targeted drug design, position it as a molecule of enduring interest. Future research will likely uncover additional applications, solidifying its importance in both academic and industrial settings.